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Compound of Interest

Compound Name: 2,2-Dimethoxypropane

Cat. No.: B042991

An In-depth Technical Guide to the Physical Properties of Acetone Dimethyl Acetal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
acetone dimethyl acetal (also known as 2,2-dimethoxypropane or DMP). The information is
curated for professionals in research and development who require precise data for
experimental design, process optimization, and formulation development. This document
includes a summary of quantitative physical data, detailed experimental protocols for their
determination, and a logical workflow for property analysis.

Core Physical Properties

Acetone dimethyl acetal is a colorless, volatile liquid with an acetone-like odor.[1] It is an
organic compound resulting from the condensation of acetone and methanol.[2] Functionally, it
is often employed as a water scavenger in moisture-sensitive reactions, where it reacts with
water to form acetone and methanol.[2] This reactivity also makes it a valuable intermediate in
the synthesis of various compounds, including vitamins and carotenoids.

Quantitative Data Summary

The fundamental physical properties of acetone dimethyl acetal are summarized in the table
below for quick reference and comparison.
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Property Value Conditions
Molecular Formula CsH1202

Molecular Weight 104.15 g/mol

Boiling Point 79-83 °C at 760 mmHg (lit.)
Melting Point -47 °C

Density 0.847 g/mL at 25 °C (lit.)
Refractive Index (n_D) 1.376 - 1.378 at 20 °C

Water Solubility 18 g/ 100 mL at 25 °C

Benzene, Carbon

Solvent Solubility Soluble Tetrachloride, Ethyl Ether,
Methanol

Appearance Clear, colorless liquid

Flash Point -11to-5°C

[Citations:[3][4][5][6]]

Experimental Protocols for Property Determination

The following sections detail the standard laboratory methodologies for determining the key
physical properties of liquid compounds like acetone dimethyl acetal.

Boiling Point Determination (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[7] A micro-scale method is often sufficient and conserves material.

Apparatus:
e Melting point apparatus or Thiele tube with heating oil

e Small test tube
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e Thermometer

o Capillary tube (sealed at one end)

Procedure:

Add a few milliliters of acetone dimethyl acetal to the small test tube.
» Place a capillary tube, with its open end down, into the test tube.

e Secure the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

o Heat the apparatus gradually. Initially, a stream of bubbles will exit the capillary tube as
trapped air expands.[8]

o Continue gentle heating until a rapid and continuous stream of bubbles emerges from the
capillary tip. This indicates the liquid has reached its boiling point.

» Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubble stream ceases and the liquid is
drawn back into the capillary tube.[7][8] Record this temperature.

Density Determination (Gravimetric Method)

Density is the mass per unit volume of a substance. A precise determination can be made
using a pycnometer or, more simply, a calibrated volumetric flask and analytical balance.

Apparatus:

e Volumetric flask (e.g., 10 mL or 25 mL)

e Analytical balance

o Temperature-controlled water bath or environmental chamber

Procedure:
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e Ensure the volumetric flask is clean and completely dry. Measure and record its mass (ma).

¢ Bring the acetone dimethyl acetal sample to a specific, constant temperature (e.g., 25 °C)
using a water bath.

o Carefully fill the volumetric flask with the temperature-equilibrated sample exactly to the
calibration mark.

e Measure and record the combined mass of the flask and the liquid (mz2).
o Calculate the mass of the liquid by subtraction: m_liquid = mz - ma.

e The density (p) is calculated by dividing the mass of the liquid by the calibrated volume (V) of
the flask: p = m_liquid / V.

Refractive Index Determination

The refractive index measures how light propagates through a substance and is a fundamental
property for identifying a pure compound.[9] It is determined using a refractometer.

Apparatus:

Abbe refractometer or digital refractometer

Constant temperature water circulator

Dropper or pipette

Lint-free tissues and a suitable solvent (e.g., ethanol or isopropanol)
Procedure:

e Turn on the refractometer and the light source. If using an Abbe refractometer, ensure the
prism surfaces are clean.

» Calibrate the instrument using a standard of known refractive index (e.g., distilled water).

o Set the desired temperature (typically 20 °C) using the connected water circulator. Allow the
prisms to equilibrate.
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e Place a few drops of acetone dimethyl acetal onto the lower prism surface.
o Close the prisms firmly.

o Adjust the instrument until the boundary line (in an Abbe refractometer) or the digital reading
is sharp and clear. For an Abbe refractometer, eliminate any color fringe using the dispersion
compensator.

» Read the refractive index value from the scale or digital display.[10]

» Clean the prism surfaces thoroughly with a soft tissue and an appropriate solvent after the
measurement.

Melting Point Determination

As acetone dimethyl acetal has a melting point of -47 °C, specialized low-temperature
apparatus is required. The principle, however, remains the observation of the solid-to-liquid
phase transition.

Apparatus:

o Low-temperature melting point apparatus or a cryostat
e Capillary tubes

o Low-temperature thermometer or thermocouple

Procedure:

A sample of acetone dimethyl acetal is first frozen to a solid state.

A small amount of the frozen solid is placed into a capillary tube.[11][12]

The capillary is placed in the cooling block of the apparatus.

The temperature of the block is then raised very slowly (e.g., 1-2 °C per minute) while the
sample is observed.
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e The melting range is recorded from the temperature at which the first drop of liquid appears
to the temperature at which the last crystal melts. For a pure substance, this range should be

narrow.

Solubility Determination (Visual/Gravimetric Method)

This protocol determines the solubility of a liquid in a solvent (e.g., water) at a specific
temperature.

Apparatus:

Test tubes or vials with closures

Graduated cylinders or pipettes

Analytical balance

Constant temperature shaker or water bath

Procedure:

e Measure a precise volume of the solvent (e.g., 10 mL of water) into a vial.[13]

¢ Place the vial in a constant temperature bath set to the desired temperature (e.g., 25 °C).

» Using a calibrated pipette and an analytical balance, add a known mass of acetone dimethyl
acetal to the solvent.

o Seal the vial and shake it vigorously for an extended period to ensure equilibrium is reached.

o Observe the solution. If the solute completely dissolves, repeat steps 3-4, adding more
solute until a separate phase (undissolved liquid) persists after thorough mixing.

e The solubility is calculated as the maximum mass of solute that dissolves completely in the
specified volume of solvent, typically expressed as g/100 mL.[13][14]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the comprehensive analysis of the
physical properties of a liquid chemical sample like acetone dimethyl acetal.
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Caption: Logical workflow for determining the physical properties of a chemical sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042991?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

